3-(3,5-Dichloro-4-fluorophenyl)bicyclo[1.1.1]pentan-1-amine

• IUPAC Name: 3-(3,5-dichloro-4-fluorophenyl)bicyclo[1.1.1]pentan-1-amine
• InChI: InChI=1S/C11H10Cl2FN/c12-7-1-6(2-8(13)9(7)14)10-3-11(15,4-10)5-10/h1-2H,3-5,15H2
• InChI Key: FQAQJDNUDYNZAW-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C2)N)C3=CC(=C(C(=C3)Cl)F)Cl
• Molecular Formula: C11H10Cl2FN
• Molecular Weight: 246.10 g/mol

Description

“3-(3,5-Dichloro-4-fluorophenyl)bicyclo[1.1.1]pentan-1-amine” is a compound that contains a bicyclo[1.1.1]pentane (BCP) core. BCP derivatives have been demonstrated to be bioisosteres of the phenyl ring. The core of this compound has been incorporated into the structure of the anti-inflammatory drug Flurbiprofen instead of the fluorophenyl ring.

Synthesis Analysis

The synthesis of BCP derivatives has been a subject of research for many years. A practical scalable approach to fluoro-bicyclo[1.1.1]pentanes (19F-BCPs) has been developed. This approach allows the preparation of BCP derivatives on mg- to kg-quantities using just light.

Molecular Structure Analysis

The molecular formula of “this compound” is C12H12Cl2FN. The average mass is 260.135 Da and the monoisotopic mass is 259.033081 Da.

Chemical Reactions Analysis

The BCP motif has emerged within drug discovery as a valuable bioisostere for internal alkynes, tert-butyl groups, and mono-substituted/1,4-disubstituted arenes. The appeal of the abiotic BCP fragment originates from its ability to add three-dimensional character and saturation to compounds.